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Compound of Interest

Compound Name: Sodium methanesulfinate-d3

Cat. No.: B15553444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature and proper

handling procedures for sodium methanesulfinate-d3. Adherence to these guidelines is

crucial for maintaining the integrity of the compound and ensuring laboratory safety.

Executive Summary
Sodium methanesulfinate-d3 is a deuterated organic salt that is increasingly utilized in

pharmaceutical research and development. A critical, yet often overlooked, property of this

compound is its hygroscopicity. This document outlines the challenges associated with its

moisture sensitivity and provides detailed recommendations for its handling, storage, and use

in experimental settings. The information presented is aggregated from various safety data

sheets and product information sources to ensure a comprehensive understanding for

laboratory personnel.

Physicochemical Properties
A summary of the key physicochemical properties of sodium methanesulfinate-d3 is

presented in Table 1. Understanding these properties is fundamental to its correct handling and

application.

Table 1: Physicochemical Properties of Sodium Methanesulfinate-d3
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Property Value References

Chemical Formula CD₃NaO₂S [1]

Molecular Weight 105.11 g/mol [2]

CAS Number 2129597-38-0 [1]

Appearance White to off-white solid/powder [1]

Melting Point 222-226 °C (decomposes) [1][3]

Solubility Soluble in water [1][3]

Stability

Stable under recommended

storage conditions. Re-

analysis for chemical purity is

recommended after three

years.

[1][4]

Hygroscopicity
Hygroscopic and sensitive to

air and moisture.
[3]

Hygroscopicity and Stability
Sodium methanesulfinate-d3 is explicitly identified as a hygroscopic substance, meaning it

readily absorbs moisture from the atmosphere[3]. This property presents significant challenges

for its storage and handling.

Impact of Moisture Absorption:

Degradation: The presence of water can lead to the degradation of the compound,

compromising its purity and potentially altering its reactivity.

Inaccurate Measurements: The absorption of water will increase the measured weight of the

substance, leading to errors in concentration calculations for solutions.

Physical Changes: Caking or clumping of the powder can occur, making it difficult to handle

and dispense accurately.
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While quantitative data on the rate of moisture absorption is not readily available in the public

domain, the qualitative statements from suppliers underscore the importance of stringent

moisture control. The compound is also noted to be air-sensitive[3].

Handling and Personal Protective Equipment (PPE)
Due to its hazardous nature and hygroscopicity, strict handling protocols must be followed. The

recommended workflow for handling sodium methanesulfinate-d3 is illustrated in the diagram

below.
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Figure 1: Recommended Workflow for Handling Sodium Methanesulfinate-d3
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Caption: Recommended Workflow for Handling Sodium Methanesulfinate-d3
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Personal Protective Equipment (PPE):

A summary of the required PPE is provided in Table 2.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification References

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
[1]

Skin and Body Protection Laboratory coat. [1]

Respiratory Protection

Not required if handled in a

fume hood. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if dust is generated

outside of a ventilated

enclosure.

Storage and Disposal
Proper storage is critical to maintaining the quality of sodium methanesulfinate-d3. The

logical relationship for storage considerations is depicted below.
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Figure 2: Storage Considerations for Sodium Methanesulfinate-d3
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Caption: Storage Considerations for Sodium Methanesulfinate-d3

Storage Recommendations:

Store at room temperature in a dry and well-ventilated place[1][2].

Keep the container tightly closed to prevent moisture ingress.

For long-term storage or for users who require the highest purity, storing under an inert

atmosphere such as nitrogen is recommended.

Store away from incompatible materials, particularly strong oxidizing agents[1].

Disposal:

Dispose of waste material in suitable, closed containers[1].

Follow all local and national regulations for chemical waste disposal.
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Experimental Protocols: General Guidelines
While specific experimental protocols will vary, the following general guidelines should be

observed when working with sodium methanesulfinate-d3.

Weighing and Dispensing:

Due to its hygroscopic nature, weighing should be performed as quickly as possible.

For applications sensitive to moisture, weighing and dispensing should be conducted in a

glovebox under an inert atmosphere.

If a glovebox is not available, consider weighing a larger amount than needed in a sealed

container, and then using that stock for multiple experiments to minimize exposure of the

primary container to the atmosphere.

Solution Preparation:

Use anhydrous solvents if the reaction is sensitive to water.

The compound is soluble in water[1][3]. For aqueous solutions, use deionized or distilled

water.

Prepare solutions fresh for use whenever possible to avoid degradation.

Safety and Hazards
Sodium methanesulfinate-d3 presents several health hazards. A summary is provided in

Table 3.

Table 3: Health Hazards of Sodium Methanesulfinate-d3
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Hazard Description
Precautionary
Statements

References

Acute Oral Toxicity Harmful if swallowed.

Do not eat, drink, or

smoke when using

this product. If

swallowed, call a

poison center or

doctor if you feel

unwell. Rinse mouth.

[1][5][6]

Skin Irritation Causes skin irritation.

Wash skin thoroughly

after handling. Wear

protective gloves.

[1]

Eye Irritation
Causes serious eye

irritation.

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician[1].

In case of skin contact: Wash off with soap and plenty of water. Consult a physician[1].

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician[1].

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician[1].

Always have the Safety Data Sheet (SDS) readily available when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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